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Compound of Interest

Compound Name: Di-tert-butyl azodicarboxylate

Cat. No.: B053519 Get Quote

For Immediate Implementation: This guide provides essential safety and logistical information

for the proper handling and disposal of Di-tert-butyl azodicarboxylate (DBAD). Adherence to

these protocols is critical for ensuring the safety of all laboratory personnel and maintaining a

secure research environment.

Di-tert-butyl azodicarboxylate is a chemical reagent that requires careful handling due to its

potential hazards. It is known to cause skin, eye, and respiratory irritation.[1][2][3][4] Some

sources also indicate that it is a flammable solid and may be sensitive to heat and shock.[5][6]

Therefore, a thorough understanding and implementation of safety procedures are paramount.

Essential Safety Information at a Glance
For quick reference, the following table summarizes the key hazard information for Di-tert-
butyl azodicarboxylate.

Property Value

Molecular Formula C₁₀H₁₈N₂O₄

CAS Number 870-50-8

Hazard Statements

H315: Causes skin irritation.[1][3][7] H319:

Causes serious eye irritation.[1][3][7] H335: May

cause respiratory irritation.[1][3][7]

Signal Word Warning[1][7]
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Personal Protective Equipment (PPE): Your First
Line of Defense
The selection and proper use of Personal Protective Equipment are non-negotiable when

handling Di-tert-butyl azodicarboxylate. The following PPE is mandatory:

Eye and Face Protection: Chemical safety goggles are required at a minimum.[2] A face

shield should be worn in situations with a higher risk of splashing.[8]

Hand Protection: Chemically resistant, impervious gloves must be worn.[2][7][8] It is crucial

to inspect gloves for any signs of degradation or perforation before use and to practice

proper glove removal techniques to avoid skin contact.[7][8]

Body Protection: A lab coat or other protective work clothing is necessary to prevent skin

contact.[2]

Respiratory Protection: Work should be conducted in a well-ventilated area, such as a

chemical fume hood.[2][5] If high concentrations of dust or vapors are anticipated, a NIOSH-

approved respirator should be used.[2][7]

Personal Protective Equipment (PPE) for Di-tert-butyl azodicarboxylate

Specific Requirements

Eye Protection

Chemical Safety Goggles
(Face shield if splash risk)

Hand Protection

Impervious Gloves

Body Protection

Lab Coat / Protective Clothing

Respiratory Protection

Well-ventilated area (Fume Hood)
(Respirator for high concentrations)

Click to download full resolution via product page

Caption: PPE selection for handling Di-tert-butyl azodicarboxylate.
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Operational Plan: A Step-by-Step Protocol for Safe
Handling
Follow this detailed workflow to ensure the safe handling of Di-tert-butyl azodicarboxylate
from receipt to disposal.

1. Preparation and Engineering Controls:

Designate a specific area for handling, preferably within a certified chemical fume hood.
Ensure that an eyewash station and safety shower are readily accessible.[5]
Verify that all necessary PPE is available and in good condition.

2. Handling the Chemical:

Wear all required PPE before handling the container.
Avoid breathing dust, fumes, or vapors.[1][3]
Prevent contact with skin and eyes.[2]
Keep the container tightly closed when not in use.[1][2]
Keep away from heat, sparks, open flames, and other ignition sources.[2]

3. Storage:

Store in a cool, dry, and well-ventilated area.[2]
Keep the container tightly sealed to prevent contamination and leakage.[2]
Store locked up.[1]

4. Spills and Emergencies:

In case of skin contact, immediately wash with soap and plenty of water.[2]
If in eyes, rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing.[3]
For spills, evacuate the area. Wear appropriate PPE, including respiratory protection.
Absorb the spill with an inert, non-combustible material (e.g., sand, earth) and place it in a
suitable, closed container for disposal.[5] Do not allow the material to enter drains.[7][8]
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start [label="Start", shape=ellipse, style=filled,

fillcolor="#34A853", fontcolor="#FFFFFF"]; prep [label="Preparation &

Engineering Controls\n(Fume Hood, Eyewash/Shower)",

fillcolor="#FBBC05", fontcolor="#202124"]; don_ppe [label="Don

Appropriate PPE", fillcolor="#FBBC05", fontcolor="#202124"]; handling

[label="Chemical Handling\n(Avoid Inhalation/Contact, No Ignition

Sources)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; storage

[label="Storage\n(Cool, Dry, Ventilated, Sealed)",

fillcolor="#4285F4", fontcolor="#FFFFFF"]; spill [label="Spill or

Emergency", shape=diamond, style=filled, fillcolor="#EA4335",

fontcolor="#FFFFFF"]; spill_response [label="Spill Response Protocol",

fillcolor="#EA4335", fontcolor="#FFFFFF"]; disposal_prep

[label="Prepare for Disposal", fillcolor="#5F6368",

fontcolor="#FFFFFF"]; end [label="End", shape=ellipse, style=filled,

fillcolor="#34A853", fontcolor="#FFFFFF"];

start -> prep -> don_ppe -> handling; handling -> storage; handling ->

spill; spill -> spill_response [label="Yes"]; spill -> disposal_prep

[label="No"]; storage -> disposal_prep; spill_response ->

disposal_prep; disposal_prep -> end; }

Caption: Step-by-step workflow for handling Di-tert-butyl azodicarboxylate.

Disposal Plan: Ensuring Environmental and
Personnel Safety
Improper disposal of Di-tert-butyl azodicarboxylate can pose a significant risk to the

environment and public health. Under no circumstances should this chemical be disposed of

down the drain.[3]

Recommended Disposal Method:

Segregation: Keep Di-tert-butyl azodicarboxylate waste separate from other chemical

waste streams.

Labeling: Clearly label the waste container with the chemical name and associated hazards.
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Professional Disposal: Arrange for the disposal of the waste through a licensed and qualified

professional waste disposal company.[7] The preferred method of disposal is controlled

incineration.[3][7]

Regulatory Compliance: Ensure that all local, state, and federal regulations regarding

hazardous waste disposal are strictly followed.[2]

By adhering to these guidelines, you contribute to a safer research environment and ensure the

responsible management of chemical reagents. Always consult your institution's specific safety

protocols and the most recent Safety Data Sheet (SDS) for Di-tert-butyl azodicarboxylate
before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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